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Compound of Interest

Compound Name: Tricosanyl lignocerate

Cat. No.: B15622404

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of tricosanyl lignocerate, a wax

ester of significant interest due to its very long-chain fatty acid and fatty alcohol components.

This document details its chemical structure, physicochemical properties, and provides

exemplary experimental protocols for its synthesis and analysis, tailored for a scientific

audience.

Chemical Structure and Formula
Tricosanyl lignocerate is the ester formed from lignoceric acid (tetracosanoic acid) and 1-

tricosanol (tricosyl alcohol). Its structure consists of a 24-carbon saturated fatty acid linked to a

23-carbon saturated fatty alcohol via an ester bond.

Chemical Formula: C₄₈H₉₆O₂

IUPAC Name: Tricosyl tetracosanoate

Synonyms: Lignoceryl tricosanoate
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The chemical structure of tricosanyl lignocerate is visualized in the diagram below, generated

using the DOT language.

CH₃ (CH₂)₂₂ C=O O (CH₂)₂₂ CH₃

Click to download full resolution via product page

Caption: Chemical structure of tricosanyl lignocerate.

Physicochemical Data
Quantitative data for tricosanyl lignocerate is not extensively reported in the literature. The

following table summarizes key physicochemical properties, with some values being estimates

based on its constituent fatty acid and alcohol, and on the properties of similar very long-chain

wax esters.

Property Value Source/Method

Molecular Weight 705.32 g/mol Calculated

Chemical Formula C₄₈H₉₆O₂ -

Melting Point
Estimated to be in the range of

80-90 °C
Estimation

Boiling Point > 500 °C (decomposes) Estimation

Density ~0.85 g/cm³ at 20 °C Estimation

Solubility

Insoluble in water; Soluble in

hot nonpolar organic solvents

(e.g., hexane, chloroform)

General Property

Physical State
Waxy solid at room

temperature
General Property
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The following sections provide detailed methodologies for the synthesis and analysis of

tricosanyl lignocerate, adapted from standard organic chemistry procedures for esterification

and lipid analysis.

This protocol describes the acid-catalyzed esterification of lignoceric acid with 1-tricosanol.

Materials:

Lignoceric acid (tetracosanoic acid)

1-Tricosanol (tricosyl alcohol)

Concentrated sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (PTSA)

Anhydrous toluene

Saturated sodium bicarbonate (NaHCO₃) solution

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Hexane

Silica gel for column chromatography

Equipment:

Round-bottom flask

Dean-Stark apparatus

Reflux condenser

Heating mantle with magnetic stirrer

Separatory funnel

Rotary evaporator

Glass column for chromatography
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Beakers, flasks, and other standard laboratory glassware

Procedure:

Reaction Setup: In a round-bottom flask equipped with a Dean-Stark apparatus, a reflux

condenser, and a magnetic stir bar, combine lignoceric acid (1 equivalent) and 1-tricosanol

(1.2 equivalents).

Solvent and Catalyst Addition: Add anhydrous toluene to dissolve the reactants. Add a

catalytic amount of concentrated sulfuric acid or p-toluenesulfonic acid (approximately 0.05

equivalents).

Reflux and Water Removal: Heat the mixture to reflux using a heating mantle. The toluene-

water azeotrope will distill and be collected in the Dean-Stark trap, driving the reaction to

completion. Continue the reflux until no more water is collected in the trap (typically 4-8

hours).

Work-up:

Cool the reaction mixture to room temperature.

Transfer the mixture to a separatory funnel and wash sequentially with water, saturated

sodium bicarbonate solution (to neutralize the acid catalyst), and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter to remove the drying agent and concentrate the filtrate using a rotary evaporator to

obtain the crude product.

Purification: Purify the crude tricosanyl lignocerate by column chromatography on silica

gel, eluting with a hexane-ethyl acetate gradient to separate the desired ester from

unreacted starting materials and byproducts.

Characterization: Confirm the identity and purity of the product using techniques such as

Thin Layer Chromatography (TLC), Gas Chromatography-Mass Spectrometry (GC-MS), and

Nuclear Magnetic Resonance (NMR) spectroscopy.
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The logical workflow for this synthesis is depicted in the following diagram:

1. Combine Lignoceric Acid
and 1-Tricosanol in Toluene

2. Add Acid Catalyst
(H₂SO₄ or PTSA)

3. Reflux with Dean-Stark
(Remove Water)

4. Aqueous Work-up
(Wash and Neutralize)

5. Dry and Concentrate

6. Purify by Column
Chromatography

7. Characterize Product
(TLC, GC-MS, NMR)

Click to download full resolution via product page

Caption: Workflow for the synthesis of tricosanyl lignocerate.

Direct analysis of the intact wax ester by GC can be challenging due to its high boiling point. A

common and more practical approach is to first transesterify the wax ester to its corresponding
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fatty acid methyl ester (FAME) and fatty alcohol, which are more volatile and amenable to GC

analysis.

Materials:

Tricosanyl lignocerate sample

Methanolic HCl (e.g., 3 N) or BF₃-methanol

Hexane

Anhydrous sodium sulfate

Internal standard (e.g., methyl heptadecanoate)

Equipment:

Screw-cap reaction vial

Heating block or water bath

Vortex mixer

Gas chromatograph with a Flame Ionization Detector (GC-FID)

Capillary GC column suitable for FAME analysis (e.g., a polar column like those with a

polyethylene glycol stationary phase)

Procedure:

Sample Preparation: Accurately weigh a small amount of the tricosanyl lignocerate sample

(e.g., 1-5 mg) into a screw-cap reaction vial. Add a known amount of the internal standard.

Transesterification:

Add 1-2 mL of methanolic HCl or BF₃-methanol to the vial.

Seal the vial tightly and heat at 60-80 °C for 1-2 hours to ensure complete

transesterification.
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Extraction:

Cool the vial to room temperature.

Add 1-2 mL of hexane and 1 mL of water.

Vortex thoroughly to extract the FAME (methyl lignocerate) and the fatty alcohol (1-

tricosanol) into the hexane layer.

Allow the layers to separate.

Sample Injection:

Carefully transfer the upper hexane layer to a GC vial containing a small amount of

anhydrous sodium sulfate to remove any residual water.

Inject 1 µL of the sample into the GC-FID.

GC Analysis:

Use an appropriate temperature program for the GC oven to separate the methyl

lignocerate and 1-tricosanol. A typical program might start at a lower temperature and

ramp up to a higher temperature to elute these long-chain compounds.

Identify the peaks by comparing their retention times with those of authentic standards

(methyl lignocerate and 1-tricosanol).

Quantify the components by comparing their peak areas to that of the internal standard.

The signaling pathway for this analytical procedure is outlined below:

Sample Preparation Extraction Analysis

Tricosanyl Lignocerate Transesterification
(Methanolic HCl) Hexane Extraction GC-FID Analysis Data Interpretation
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Caption: Analytical pathway for tricosanyl lignocerate.

To cite this document: BenchChem. [An In-depth Technical Guide to Tricosanyl Lignocerate:
Structure, Properties, and Experimental Considerations]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b15622404/docs#an-in-depth-technical-
guide-to-tricosanyl-lignocerate-structure-properties-and-experimental-considerations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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